
4-O-Demethylisokadsurenin D: A Technical
Overview of its Physicochemical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-O-Demethylisokadsurenin D

Cat. No.: B14749493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-O-Demethylisokadsurenin D is a naturally occurring lignan, a class of polyphenolic

compounds known for their diverse biological activities. Isolated from plant species such as

Piper kadsura and Magnolia ovata, this molecule has garnered interest within the scientific

community for its potential therapeutic applications. This technical guide provides a

comprehensive overview of the known physical and chemical properties of 4-O-
Demethylisokadsurenin D, intended to serve as a foundational resource for researchers

engaged in natural product chemistry, pharmacology, and drug development.

Chemical and Physical Properties
A summary of the fundamental chemical and physical properties of 4-O-
Demethylisokadsurenin D is presented below. It is important to note that while the molecular

formula and weight have been established, specific experimental data for properties such as

melting point, boiling point, and solubility are not widely available in the current literature.
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Property Value Source

Molecular Formula C₂₀H₂₂O₅ -

Molecular Weight 342.39 g/mol -

CAS Number 89104-59-6 [1]

Class Lignan [2]

Natural Sources Piper kadsura, Magnolia ovata [3][2]

Spectroscopic Data
Detailed spectroscopic data is essential for the unequivocal identification and characterization

of natural products. At present, specific ¹H NMR, ¹³C NMR, and mass spectrometry data for 4-
O-Demethylisokadsurenin D are not readily available in public databases. Researchers

undertaking the isolation or synthesis of this compound will need to perform these analyses to

confirm its structure. General chemical shift ranges for lignans can be used as a preliminary

guide for spectral interpretation.

Experimental Protocols
Detailed experimental protocols for the isolation, synthesis, and biological evaluation of 4-O-
Demethylisokadsurenin D are not explicitly described in the available literature. However,

general methodologies for working with lignans and isolating compounds from Piper species

can be adapted.

General Isolation Workflow from Piper Species
A general workflow for the isolation of lignans from plant material, such as Piper kadsura,

typically involves several stages of extraction and chromatography. The following diagram

illustrates a common approach.
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General Isolation Workflow for Lignans from Piper Species
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Caption: A generalized workflow for the isolation of lignans.

Biological Activities and Signaling Pathways
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While specific studies on the biological activities and mechanisms of action of 4-O-
Demethylisokadsurenin D are limited, the broader class of lignans is known to exhibit a range

of pharmacological effects, including anti-inflammatory, antioxidant, and cytotoxic activities.[4]

[5] These effects are often attributed to the modulation of key signaling pathways.

Lignans have been reported to influence several critical cellular signaling cascades. A potential

area of investigation for 4-O-Demethylisokadsurenin D would be its effect on pathways

commonly modulated by other lignans. The diagram below illustrates some of the key signaling

pathways that are often affected by this class of compounds.

Potential Signaling Pathways Modulated by Lignans
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Caption: Key signaling pathways potentially modulated by lignans.

Conclusion
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4-O-Demethylisokadsurenin D represents a promising natural product for further scientific

investigation. This guide consolidates the currently available chemical and physical data for this

compound. However, a significant gap in the literature exists regarding its specific

physicochemical properties, detailed spectroscopic data, and comprehensive biological activity

profile. Further research, including the isolation or synthesis of 4-O-Demethylisokadsurenin D
to enable detailed characterization and biological screening, is warranted to fully elucidate its

therapeutic potential. The information and generalized protocols provided herein offer a starting

point for researchers dedicated to advancing the understanding of this and other related lignan

compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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